Cas no 1209485-71-1 (3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4(3h)-qu Inazolinone)

• Product Name: 3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4(3h)-qu Inazolinone
• CAS No: 1209485-71-1
• MF: C₁₅H₁₉BN₂O₃
• MW: 286.133963823318
• CID: 1211575
• PubChem ID: 66682041
• Update Time: 2025-06-10

3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4(3h)-qu Inazolinone Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4(3h)-qu Inazolinone
• 1209485-71-1
• AT33891
• 3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-4-one
• 3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-4(3h)-one
• DB-094332
• SDMHETGSUCLYTO-UHFFFAOYSA-N
• SCHEMBL425116
• 3-methyl-6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)quinazolin-4(3h)-one

• Inchi： 1S/C15H19BN2O3/c1-14(2)15(3,4)21-16(20-14)10-6-7-12-11(8-10)13(19)18(5)9-17-12/h6-9H,1-5H3
• InChI Key： SDMHETGSUCLYTO-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C3C(C(N(C)C=N3)=O)=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 286.1488726g/mol
• Monoisotopic Mass: 286.1488726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4(3h)-qu Inazolinone

Comprehensive Overview of 3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4(3h)-quinazolinone (CAS No. 1209485-71-1)

The compound 3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4(3h)-quinazolinone (CAS No. 1209485-71-1) is a boron-containing heterocyclic derivative that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a quinazolinone core coupled with a dioxaborolane moiety, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a widely used method in organic synthesis. This compound is particularly valuable in the development of small-molecule inhibitors and fluorescent probes, aligning with current trends in drug discovery and diagnostic imaging.

In recent years, the demand for boronic acid derivatives like 3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4(3h)-quinazolinone has surged due to their applications in targeted cancer therapies and proteolysis-targeting chimeras (PROTACs). Researchers are increasingly exploring its potential in kinase inhibition, a hot topic in precision medicine. The compound's boronate ester group enhances its stability and reactivity, making it a preferred choice for high-throughput screening assays. Additionally, its role in PET tracer development has been highlighted in studies focusing on neurodegenerative diseases, such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, CAS No. 1209485-71-1 exemplifies the growing importance of organoboron compounds in green chemistry initiatives. Its compatibility with water-tolerant reactions and catalyst-free conditions aligns with the industry's shift toward sustainable practices. Moreover, the compound's photophysical properties have sparked interest in optoelectronic materials, particularly for OLEDs and sensors. This dual applicability in life sciences and advanced materials underscores its multidisciplinary relevance.

For researchers seeking quinazolinone-based scaffolds, 3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4(3h)-quinazolinone offers a robust platform for structure-activity relationship (SAR) studies. Its modifiable functional groups enable precise tuning of bioavailability and binding affinity, addressing common challenges in lead optimization. The compound's CAS registry number (1209485-71-1) ensures traceability in patent literature and regulatory submissions, a critical factor for IP protection in competitive markets.

In conclusion, 3-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4(3h)-quinazolinone represents a convergence of cutting-edge chemistry and biomedical innovation. Its adaptability to high-value applications—from drug development to smart materials—positions it as a cornerstone in modern scientific endeavors. As interest in personalized therapeutics and sustainable technologies grows, this compound is poised to remain at the forefront of research and development.